tert-butyl N-(1-carbonochloridoylpiperidin-4-yl)carbamate

• IUPAC Name: tert-butyl N-(1-carbonochloridoylpiperidin-4-yl)carbamate
• InChI: InChI=1S/C11H19ClN2O3/c1-11(2,3)17-10(16)13-8-4-6-14(7-5-8)9(12)15/h8H,4-7H2,1-3H3,(H,13,16)
• InChI Key: LHPTVKFUHCILIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)Cl
• Molecular Formula: C11H19ClN2O3
• Molecular Weight: 262.73 g/mol
• CAS No.: 2231279-64-2

Description

Tert-butyl N-(1-carbonochloridoylpiperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C11H19ClN2O3 and its molecular weight is 262.73. The purity is usually 95%.
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Scientific Research Applications

Human Biomonitoring and Environmental Exposure

Research by Scherer et al. (2020) on the fragrance chemical lysmeral, which includes a tert-butyl group, involved human biomonitoring in urine samples. The study revealed a decreasing trend over time in exposure to lysmeral, highlighting the importance of monitoring environmental exposure to chemicals with tert-butyl groups. This work emphasizes the relevance of such compounds in environmental health studies (Scherer et al., 2020).

Occupational Exposure and Safety

Perbellini et al. (2003) investigated occupational exposure to methyl tert-butyl ether (MTBE) at an oil refinery, providing insights into workplace safety and health risks associated with tert-butyl compounds. This research is crucial for developing safety guidelines and exposure limits in occupational settings (Perbellini et al., 2003).

Toxicokinetics and Human Health

A study by Nihlen et al. (1999) on the toxicokinetics of MTBE and its characterization in humans underlines the metabolic pathways and potential health implications of tert-butyl compounds. Such research is vital for understanding the health effects of chemical exposure and for the development of therapeutic interventions (Nihlen et al., 1999).

Mechanism of Action

Mode of Action

. The compound’s interaction with its targets and the resulting changes are subject to ongoing research.

Biochemical Pathways

. Understanding the affected pathways and their downstream effects would require more detailed studies.

Action Environment

. More research is needed to understand these influences.

Safety and Hazards

The safety and hazards associated with a specific carbamate would depend on its structure and application. Some carbamates are toxic and are used as pesticides.

Future Directions

The future directions in the study of carbamates could involve the development of new synthetic methods, the discovery of new applications, and the improvement of their safety profiles.